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Compound of Interest

Compound Name: Fluoxastrobin

Cat. No.: B1146873

Audience: Researchers, Scientists, and Drug Development Professionals

Objective: To provide a comprehensive framework for designing and executing a field trial to
evaluate the efficacy of Fluoxastrobin in controlling key fungal diseases in potatoes (Solanum
tuberosum), such as Late Blight (Phytophthora infestans) and Early Blight (Alternaria solani).

Introduction

Fluoxastrobin is a broad-spectrum strobilurin fungicide belonging to the Quinone outside
Inhibitors (Qol) group (FRAC Group 11). It is effective against a range of fungal pathogens by
inhibiting mitochondrial respiration. These protocols outline the standardized procedures for
conducting a robust field trial to quantify the performance of Fluoxastrobin in terms of disease
control and its impact on potato yield and quality. Adherence to these guidelines will ensure the
generation of reliable, reproducible, and statistically valid data.

Experimental Desigh and Setup

A Randomized Complete Block Design (RCBD) is recommended to minimize the effects of field
variability such as soil gradients or moisture differences.[1][2][3][4]

2.1 Site Selection & Preparation:

» History: Select a field with a history of potato cultivation and known disease pressure. Avoid
fields with significant soil compaction or poor drainage.
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» Uniformity: The trial site should be as uniform as possible in terms of soil type, topography,
and fertility.[1]

» Preparation: Standard commercial practices for tillage, fertilization, and weed control should
be followed across the entire trial area to ensure that the fungicide treatment is the primary
variable.

2.2 Plot Layout:
e Replications: The trial should include a minimum of four replications (blocks).[2][3]

o Plot Size: Atypical plot size is four rows wide by 6-8 meters long.[2][5] Data collection
(disease assessment and yield) should be conducted on the two central rows to minimize
edge effects.[6]

o Guard Rows: Untreated guard rows should be planted around the entire experimental area
and between plots where necessary to prevent spray drift and inter-plot interference.[5][7]

2.3 Potato Variety and Planting:

o Variety Selection: Use a potato variety susceptible to the target diseases (e.qg., 'Kufri Jyothi'
for late blight susceptibility) to ensure adequate disease pressure for a meaningful
evaluation.

» Seed: Use certified, disease-free seed tubers of uniform size (e.g., ~50g seed pieces).

e Planting: Plant seed pieces at a consistent depth and spacing (e.g., 30 cm between plants
and 75-90 cm between rows).[2][4]

Treatment Protocol

The trial should include an untreated control and a commercial standard for comparison.
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Active Application .
Treatment No. ) Product Name Description
Ingredient(s) Rate
Untreated
T1 None N/A N/A
Control
) ] [Specify Rate 1, Test Product -
T2 Fluoxastrobin [Specify Product]
e.g., Label Rate] Rate 1
Specify Rate 2,
) ) [Spectty Test Product -
T3 Fluoxastrobin [Specify Product] e.g., 0.75x Label )
Rate 2 (Optional)
Rate]
) Commercial
] [Specify Label
T4 [e.g., Mancozeb] [Specify Product] Rate] Standard
ate
(Protectant)[8]
Tank-Mix /
. . Rotation
Fluoxastrobin + [Specify )
T5 [Specify Rates] Program for
Mancozeb Products] i
Resistance
Management[9]

Experimental Protocols

4.1 Fungicide Application Protocol:

o Timing of First Application: Initiate sprays based on a reliable disease forecasting system
(e.g., when accumulated severity values for late blight reach a threshold) or at a specific crop
stage (e.g., 50% row closure).[2][8][10] The first application should be preventative, applied
before the onset of visible disease symptoms.[11][12]

o Application Schedule: Subsequent applications should be made at regular intervals, typically
every 7 to 14 days, depending on disease pressure and weather conditions.[9][13]

e Equipment: Use a calibrated CO2-pressurized backpack sprayer or a tractor-mounted boom
sprayer.[2][14] Ensure consistent pressure (e.g., 40 psi) and spray volume (e.g., 300-400
L/ha) to achieve thorough foliage coverage.[2][12]
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o Application Technique: Spray should be directed to cover the entire plant canopy uniformly.
Record all application details, including date, time, weather conditions, and growth stage.

4.2 Disease Inoculation Protocol (Optional): To ensure consistent disease pressure, artificial
inoculation may be performed.

e Inoculum Preparation: Prepare a sporangial suspension of Phytophthora infestans (e.g., 2.0
x 103 sporangia/mL in distilled water).[14][15]

e Application: In the late evening to ensure high humidity, apply the inoculum uniformly across
the trial area using a sanitized sprayer, particularly over spreader rows between blocks.[14]
[15]

4.3 Disease Assessment Protocol:

» Frequency: Begin scouting for disease 5-7 days after inoculation or when conditions become
favorable for disease development. Conduct assessments every 7 days until the end of the

season.

o Methodology: Visually estimate the percentage of leaf area affected by the target disease(s)
on 10-20 randomly selected plants from the central two rows of each plot.[16] Use a
standardized 0-100% scale or a recognized rating scale (e.g., Henfling modified scale).[17]

» Data Calculation:
o Percent Disease Index (PDI): Calculate the PDI for each plot at each assessment date.

o Area Under the Disease Progress Curve (AUDPC): Calculate the AUDPC from the
sequential PDI data to provide an integrated measure of disease severity over the entire

epidemic period.[18]
4.4 Yield Assessment Protocol:

e Harvesting: After vine kill and when tubers are mature, harvest the central two rows of each
plot.[19] Avoid plants at the very end of the rows.

o Data Collection:

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.canr.msu.edu/psbp/files/2019/19004_LateBlight_Potato.pdf
https://pure.au.dk/ws/files/131006756/IX_Control_of_late_blight_Phytophthora_infestans_and_early_blight_Alternaria_solani_in_potatoes.pdf
https://www.canr.msu.edu/psbp/files/2019/19004_LateBlight_Potato.pdf
https://pure.au.dk/ws/files/131006756/IX_Control_of_late_blight_Phytophthora_infestans_and_early_blight_Alternaria_solani_in_potatoes.pdf
https://cropwatch.unl.edu/trials-control-early-blight-caused-alternaria-solani/
https://crimsonpublishers.com/cjmi/pdf/CJMI.000601.pdf
https://www.researchgate.net/publication/229534210_Field_trials_of_copper_fungicides_for_the_control_of_potato_blight_I_Foliage_protection_and_yield
https://cgspace.cgiar.org/bitstreams/8d5e39ea-a367-428d-bab2-1dc7ee5d5d90/download
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

[e]

o

[¢]

marketable categories.[20][21]

[¢]

Weigh each category separately.[20]

Count the total number of plants harvested.[19]

Brush off excess soil and weigh the total tuber yield from each plot.[20]

Grade the tubers into marketable (e.g., >45mm diameter, free from defects) and non-

 Yield Calculation: Convert the plot weights to a standardized unit, such as tonnes per

hectare (t/ha) or hundredweight per acre (cwt/A).[20][22]

Data Presentation (Example Tables)

Table 1: Mean Disease Severity (%) and AUDPC

Disease Disease
Treatment Severity (%) 60  Severity (%) 75
DAP* DAP*

T1: Untreated
Control

AUDPC (Area

Final Disease Under Disease
Severity (%)

Progress
Curve)

T2: Fluoxastrobin
(Rate 1)

T3: Fluoxastrobin
(Rate 2)

T4: Commercial
Standard

T5: Rotation

Program

p-value

LSD (0.05)
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*DAP = Days After Planting

Table 2: Potato Tuber Yield

) Marketable Non-Marketable % Marketable
Treatment Total Yield (t/ha) ] ] i
Yield (t/ha) Yield (t/ha) Yield
T1: Untreated
Control

T2: Fluoxastrobin
(Rate 1)

T3: Fluoxastrobin
(Rate 2)

T4: Commercial
Standard

T5: Rotation

Program

p-value

| LSD (0.05) [ [ ]

Visualizations
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Plot Layout
(4-row plots, Guard Rows)

Bcution

Planting
(Uniform Seed & Spacing)

1
ifineeded

Artificial Inoculation
(Optional, for consistent pressure)

Fungicide Application
(Calibrated Sprayer, Timed Intervals)

Phase 3: Data C(%'Iection & Analysis
Disease Assessment
(Weekly % Severity, AUDPC)
Y

Yield Assessment
(Harvest Center Rows, Grade Tubers)

\

Statistical Analysis
(ANOVA, Mean Separation)

Phase 4:‘$eporting

Final Report

(Efficacy, Yield Impact)

Fluoxastrobin Field Trial Workflow

Click to download full resolution via product page

Caption: Workflow for a Fluoxastrobin efficacy trial on potatoes.
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Caption: Decision-making process for timing fungicide applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b114687 3#field-trial-design-for-evaluating-
fluoxastrobin-performance-on-potatoes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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